Cas no 51333-80-3 (3-(Methylthio)phenyl isothiocyanate)
51333-80-3 structure
Product Name:3-(Methylthio)phenyl isothiocyanate
CAS No:51333-80-3
MF:C8H7NS2
MW:181.27787899971
MDL:MFCD00041079
CID:89637
PubChem ID:142841
Update Time:2025-04-18
3-(Methylthio)phenyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- 3-(Methylthio)phenyl isothiocyanate
- 1-isothiocyanato-3-methylsulfanylbenzene
- MFCD00041079
- A828540
- 51333-80-3
- FS-4464
- 3-(methylsulfanyl)phenyl isothiocyanate
- BP-12940
- SCHEMBL1457560
- (3-isothiocyanatophenyl)(methyl)sulfane
- GEO-01966
- 1-isothiocyanato-3-(methylthio)benzene
- 1-Isothiocyanato-3-(methylsulfanyl)benzene
- 1-Isothiocyanato-3-(methylsulfanyl)benzene #
- W-200402
- 3-Methylthio-phenyl isothiocyanate
- SY062173
- DTXSID10199333
- FT-0613812
- AKOS000212298
- 1-isothiocyanato-3-methylsulfanyl-benzene
- 3-(Methylthio)phenyl isothiocyanate, 97%
- 3-(Methylthio)phenylisothiocyanate
- ALBB-021401
- Benzene, 1-isothiocyanato-3-(methylthio)-
- 3-(Methylthiophenyl) isothiocyanate
- BBL012570
- DTXCID40121824
- G86092
- STK803254
- DB-021729
-
- MDL： MFCD00041079
- Inchi： 1S/C8H7NS2/c1-11-8-4-2-3-7(5-8)9-6-10/h2-5H,1H3
- InChI Key： IHKAGFVCXPFGRP-UHFFFAOYSA-N
- SMILES： S(C)C1C=CC=C(C=1)N=C=S
- BRN： 2208144
Computed Properties
- Exact Mass: 181.00200
- Monoisotopic Mass: 181.002
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 69.8A^2
Experimental Properties
- Color/Form: liquid
- Density: 1.211 g/mL at 25 °C(lit.)
- Boiling Point: 306-307 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D >1.3930(lit.)
- PSA: 69.75000
- LogP: 3.14280
- Sensitiveness: Moisture Sensitive
- Solubility: Not available
3-(Methylthio)phenyl isothiocyanate Security Information
-
Symbol:
- Hazard Statement： H331,H302,H312,H314,H318
-
Warning Statement：
P260,P303
P361
P353,P305
P351
P338,P301
P330
P331,P405,P501A - Hazardous Material transportation number：2810
- WGK Germany：3
- Hazard Category Code： 20/21/22-36/37/38-42
- Safety Instruction： S23-S26-S36
-
Hazardous Material Identification：
- HazardClass：6.1
- PackingGroup：III
- Safety Term：6.1
- Packing Group：III
- Risk Phrases：R20/21/22; R36/37/38
- Packing Group：III
- Hazard Level：6.1
- Storage Condition：Keep cold.
3-(Methylthio)phenyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
3-(Methylthio)phenyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-FI817-200mg |
3-(Methylthio)phenyl isothiocyanate |
51333-80-3 | 97% | 200mg |
￥147.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-FI817-1g |
3-(Methylthio)phenyl isothiocyanate |
51333-80-3 | 97% | 1g |
￥523.0 | 2022-02-28 | |
| Fluorochem | 009543-1g |
3-(Methylthio)phenyl isothiocyanate |
51333-80-3 | 98% | 1g |
￡16.00 | 2022-03-01 | |
| Fluorochem | 009543-5g |
3-(Methylthio)phenyl isothiocyanate |
51333-80-3 | 98% | 5g |
￡61.00 | 2022-03-01 | |
| Fluorochem | 009543-25g |
3-(Methylthio)phenyl isothiocyanate |
51333-80-3 | 98% | 25g |
￡183.00 | 2022-03-01 | |
| TRC | M725678-50mg |
3-(Methylthio)phenyl Isothiocyanate |
51333-80-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M725678-100mg |
3-(Methylthio)phenyl Isothiocyanate |
51333-80-3 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M725678-500mg |
3-(Methylthio)phenyl Isothiocyanate |
51333-80-3 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | OR322037-500mg |
3-(Methylthio)phenyl isothiocyanate |
51333-80-3 | 500mg |
£85.00 | 2023-09-01 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M78160-1g |
3-(METHYLTHIO)PHENYL ISOTHIOCYANATE |
51333-80-3 | 1g |
¥448.0 | 2021-09-08 |
3-(Methylthio)phenyl isothiocyanate Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
51333-80-3 (3-(Methylthio)phenyl isothiocyanate) Related Products
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- 93065-86-2(Benzene, 1,1'-[1,3-propanediylbis(thio)]bis[4-isothiocyanato-)
- 15863-41-9(4-(METHYLTHIO)PHENYL ISOTHIOCYANATE)
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